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Compound of Interest

Compound Name: 4-Methoxybenzoic acid

Cat. No.: B1607027

For Researchers, Scientists, and Drug Development Professionals

Application Notes: 4-Methoxybenzoic Acid as a
Cosmetic Preservative

Introduction

4-Methoxybenzoic acid, also known as p-anisic acid, is a naturally occurring compound found
in plants such as anise and fennel.[1] It is also available as a synthetically produced ingredient.
[2] In cosmetic and personal care products, it functions as a preservative, fragrance ingredient,
and masking agent.[2][3] Its primary role as a preservative is to inhibit the growth of bacteria
and fungi, thereby extending the shelf life and ensuring the safety of cosmetic formulations.[2]

Physicochemical Properties
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Property Value Reference
INCI Name p-Anisic Acid

CAS Number 100-09-4

Molecular Formula CsHsOs

Molecular Weight 152.15 g/mol

Appearance White crystalline solid

Insoluble in water; soluble in
Solubility alcohols, ether, and ethyl
acetate.

Mechanism of Antimicrobial Action

The preservative action of 4-methoxybenzoic acid is attributed to its ability to disrupt the
microbial cell membrane and lower the intracellular pH. As a lipophilic molecule, it can pass
through the cell membrane of microorganisms. Once inside the cytoplasm, where the pH is
typically neutral, the acid dissociates, releasing protons and acidifying the cell's interior. This
disruption of the internal pH homeostasis can inhibit essential enzymatic activities and
metabolic processes, ultimately leading to cell death.

Efficacy and Use in Formulations

4-Methoxybenzoic acid has demonstrated broad-spectrum antimicrobial activity, with
particular efficacy against molds. For optimal performance, it is recommended to be used in
formulations with a pH between 4.5 and 5.5. Above a pH of 5.5, its efficacy may be reduced.
The typical use level in cosmetic products ranges from 0.05% to 0.3%. To achieve broad-
spectrum protection, especially in formulations with high water content, it is often used in
combination with other preservatives, such as glyceryl caprylate.

Safety and Regulatory Status

4-Methoxybenzoic acid is generally considered safe for use in cosmetic products. However,
as with many cosmetic ingredients, it may cause mild skin irritation in individuals with
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sensitivities. It is important for formulators to consider the concentration and overall formulation
when evaluating the safety of the final product.

Data Presentation
Table 1: Preservative Efficacy (Challenge Test) Data
The following table summarizes the results of a preservative efficacy test (challenge test) on a

tonic lotion formulation containing 0.1% (w/w) p-anisic acid in combination with other
ingredients. The test was conducted according to the European Pharmacopoeia standards.

) ) Log Log Log
Microorgani Inoculum . . . Meets
Reduction Reduction Reduction o
sm (CFUIg) Criterion A*
at 7 days at 14 days at 28 days
Pseudomona ) )
) >10° >3 No increase No increase Yes
s aeruginosa
Staphylococc ) )
>10° >3 No increase No increase Yes
us aureus
Candida ) )
_ >10° >1 No increase No increase Yes
albicans
Aspergillus ]
o >10° No increase >1 >2 Yes
brasiliensis

*Criterion A of the European Pharmacopoeia requires a specific log reduction of
microorganisms at defined time points. This formulation met the criteria for effective
preservation.

Table 2: Minimum Inhibitory Concentration (MIC) Data

Specific MIC values for 4-methoxybenzoic acid against the standard panel of cosmetic-
relevant microorganisms are not readily available in the reviewed literature. However, studies
on related benzoic acid derivatives provide some context for its potential antimicrobial activity. It
is recommended that formulators conduct their own MIC testing to determine the efficacy of 4-
methoxybenzoic acid against specific microbial strains of concern.
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Experimental Protocols

Preservative Efficacy Testing (Challenge Test) - ISO 11930 Protocol

This protocol outlines the standardized method for evaluating the antimicrobial protection of a
cosmetic product.

1. Principle

The cosmetic product is intentionally contaminated (challenged) with a known concentration of
specific microorganisms. The number of viable microorganisms is then monitored over a period
of 28 days to assess the effectiveness of the preservative system.

2. Test Microorganisms

e Pseudomonas aeruginosa (ATCC 9027)
o Staphylococcus aureus (ATCC 6538)

o Escherichia coli (ATCC 8739) - often included for broader evaluation
e Candida albicans (ATCC 10231)

o Aspergillus brasiliensis (ATCC 16404)
3. Materials

e Cosmetic product sample

o Cultures of test microorganisms
 Sterile containers

» Incubator setat 22.5+ 2.5 °C

o Appropriate culture media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for
fungi)

¢ Neutralizing diluent (to inactivate the preservative during microbial enumeration)
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4. Procedure
e Preparation of Inoculum: Prepare standardized suspensions of each test microorganism.

 Inoculation: Inoculate separate samples of the cosmetic product with each microorganism to
achieve a final concentration of between 10° and 10° colony-forming units (CFU) per ml or
gram of the product.

« Initial Count (Time 0): Immediately after inoculation, determine the concentration of viable
microorganisms in each inoculated sample. This is the baseline measurement.

e Incubation: Store the inoculated samples in the dark at 22.5 + 2.5 °C for 28 days.

o Sampling and Enumeration: At specified intervals (typically 7, 14, and 28 days), withdraw an
aliquot from each sample and determine the number of viable microorganisms using
appropriate plating techniques and neutralizing diluents.

« Evaluation of Results: Calculate the log reduction in the microbial count from the initial
concentration at each time point. Compare these results to the acceptance criteria outlined in
ISO 11930.

5. Acceptance Criteria (Criterion A)

o Bacteria (P. aeruginosa, S. aureus, E. coli): A log reduction of = 3 at day 7, and no increase
from day 7 at days 14 and 28.

e Yeast (C. albicans): A log reduction of > 1 at day 7, and no increase from day 7 at days 14
and 28.

e Mold (A. brasiliensis): No increase from the initial count at day 14, and at least a 1-log
reduction from the initial count at day 28.

Mandatory Visualizations
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Caption: Proposed antimicrobial mechanism of 4-methoxybenzoic acid.
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Caption: Experimental workflow for ISO 11930 preservative efficacy test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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